N-(2-methoxybenzyl)-2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)acetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-(3-oxo-5-sulfanylidene-1,2-dihydroimidazo[1,2-c]quinazolin-2-yl)acetamide
• InChI: InChI=1S/C20H18N4O3S/c1-27-16-9-5-2-6-12(16)11-21-17(25)10-15-19(26)24-18(22-15)13-7-3-4-8-14(13)23-20(24)28/h2-9,15,22H,10-11H2,1H3,(H,21,25)
• InChI Key: UVDMAXWCGMIVDI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CC2C(=O)N3C(=C4C=CC=CC4=NC3=S)N2
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol

Description

N-(2-methoxybenzyl)-2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)acetamide is a useful research compound. Its molecular formula is C20H18N4O3S and its molecular weight is 394.45. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antimicrobial Potential

• Compounds related to N-(2-methoxybenzyl)-2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)acetamide have shown promise in anticancer and antimicrobial applications. For instance, similar compounds exhibited inhibitory effects against various human tumor cell lines, including melanoma, leukemia, lung cancer, colon cancer, and CNS cancer (Antypenko et al., 2016).

Anticonvulsant Effects

• Research has also explored the potential anticonvulsant effects of related compounds. In studies, synthesized analogs displayed weak to moderate anticonvulsant effects in seizure models, contributing valuable insights into the structure-activity relationships of these compounds (Bunyatyan et al., 2020).

Antimicrobial Properties

• These compounds have also been investigated for their antimicrobial properties, showing activity against a range of bacteria, mycobacteria, and fungi. Certain derivatives demonstrated high activity against Mycobacterium tuberculosis and other mycobacteria, as well as Gram-positive bacteria including methicillin-resistant Staphylococcus aureus (Krátký et al., 2017).

Applications in Cancer Treatment

• In the field of cancer treatment, these compounds have been synthesized and assessed for their potential as antitumor agents. They have shown significant activity against various cancer cell lines, including lung cancer and CNS cancer, highlighting their potential in the development of new anticancer therapies (Alsaid et al., 2017).

Analgesic Properties

• Furthermore, certain quinazolinone derivatives have exhibited notable analgesic properties. These compounds have been tested for their in vitro analgesic activity, showing significant effectiveness compared to standard analgesic drugs, thus indicating their potential in pain management (Osarodion, 2023).